Cas no 1040701-08-3 (7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide)

• Product Name: 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide
• CAS No: 1040701-08-3
• MF: C₁₇H₁₂ClN₅O₃
• MW: 369.761881828308
• CID: 5384414
• Update Time: 2025-06-08

7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-hydroxy-N-(2-methoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide
• [1,2,3]Triazolo[1,5-a]quinazoline-3-carboxamide, 7-chloro-4,5-dihydro-N-(2-methoxyphenyl)-5-oxo-
• 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide

• Inchi： 1S/C17H12ClN5O3/c1-26-13-5-3-2-4-11(13)19-17(25)14-15-20-16(24)10-8-9(18)6-7-12(10)23(15)22-21-14/h2-8H,1H3,(H,19,25)(H,20,24)
• InChI Key： WXPCKELUKMHPEA-UHFFFAOYSA-N
• SMILES： N12N=NC(C(NC3=CC=CC=C3OC)=O)=C1NC(=O)C1=C2C=CC(Cl)=C1

Additional information on 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide

Introduction to 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide (CAS No. 1040701-08-3)

7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1040701-08-3, belongs to the class of triazoloquinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a fused triazoloquinazoline core and functional groups such as a chloro substituent and a methoxyphenyl moiety, makes it a subject of intense research interest.

The< strong>7-chloro and N-(2-methoxyphenyl) substituents play crucial roles in determining the pharmacological properties of this compound. The chloro group at the 7-position is often associated with enhanced binding affinity to biological targets, while the methoxyphenyl group contributes to metabolic stability and bioavailability. These features make 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide a promising candidate for further development as an active pharmaceutical ingredient (API).

In recent years, there has been a surge in research focused on developing novel small molecules with antitumor and anti-inflammatory properties. Triazoloquinazoline derivatives have emerged as a particularly promising class of compounds due to their ability to modulate various cellular pathways involved in cancer progression and inflammation. For instance, studies have demonstrated that certain triazoloquinazoline derivatives can inhibit the activity of kinases and other enzymes that are critical for tumor growth and survival.

The< strong>5-oxo moiety in the structure of 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide is another key feature that contributes to its biological activity. This group is often found in bioactive molecules and has been shown to enhance binding interactions with target proteins. Additionally, the presence of a carboxamide group at the 3-position further enhances the compound's solubility and bioavailability, making it more suitable for oral administration.

Recent advancements in computational chemistry and drug design have enabled researchers to predict the binding modes of small molecules like 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide to their target proteins with high accuracy. These computational studies have provided valuable insights into the structural features that contribute to the compound's potency and selectivity. For example, molecular docking simulations have revealed that the< strong>N-(2-methoxyphenyl) group interacts favorably with specific residues in the active site of target enzymes.

The synthesis of 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the triazoloquinazoline core through a cyclization reaction between appropriate precursors. Subsequent functionalization steps introduce the< strong>7-chloro,< strong>N-(2-methoxyphenyl), and< strong>5-oxo groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and minimize side reactions.

Evaluation of the pharmacological properties of 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide has shown promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits significant inhibitory activity against various kinases and other enzymes implicated in cancer and inflammation. Additionally, animal models have shown that it can effectively reduce tumor growth and alleviate inflammatory responses without causing significant toxicity.

The potential therapeutic applications of 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide are broad-ranging. It shows promise as a treatment for solid tumors due to its ability to disrupt key signaling pathways involved in cancer cell proliferation and survival. Furthermore，it may also be effective against hematological malignancies，given its inhibitory effects on certain blood cell-related enzymes.

The development of novel drug candidates like 7-chloro-N-(2-methoxyphenyl)-5-oxo-4H，5H-[1，2，3]triazolo[1，5-a]quinazoline—3—carboxamide represents a significant advancement in the field of medicinal chemistry。By leveraging cutting-edge synthetic methods，computational tools，and preclinical evaluations，researchers are paving the way for more effective treatments for various diseases。The continued exploration of triazoloquinazoline derivatives will undoubtedly lead to additional breakthroughs in drug discovery。